N-[3-(3-fluorophenyl)cyclobutyl]-5-methylfuran-2-sulfonamide

• IUPAC Name: N-[3-(3-fluorophenyl)cyclobutyl]-5-methylfuran-2-sulfonamide
• InChI: InChI=1S/C15H16FNO3S/c1-10-5-6-15(20-10)21(18,19)17-14-8-12(9-14)11-3-2-4-13(16)7-11/h2-7,12,14,17H,8-9H2,1H3
• InChI Key: VKJKMSZEPZAFPK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)S(=O)(=O)NC2CC(C2)C3=CC(=CC=C3)F
• Molecular Formula: C15H16FNO3S
• Molecular Weight: 309.4 g/mol

Description

N-[3-(3-fluorophenyl)cyclobutyl]-5-methylfuran-2-sulfonamide is a complex organic compound characterized by a cyclobutyl ring substituted with a fluorophenyl group and a furan ring substituted with a sulfonamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[3-(3-fluorophenyl)cyclobutyl]-5-methylfuran-2-sulfonamide typically involves multiple steps, starting with the preparation of the cyclobutyl and furan intermediates. Common synthetic routes include:

Cyclobutyl Intermediate Preparation: The cyclobutyl ring can be synthesized through cycloaddition reactions involving alkenes and dienes.

Furan Ring Formation: The furan ring is often synthesized via the Paal-Knorr synthesis, which involves the cyclization of 1,4-dicarbonyl compounds.

Coupling Reactions: The final step involves coupling the cyclobutyl and furan intermediates using sulfonamide formation reactions, typically under acidic or basic conditions.

Industrial Production Methods

Industrial production of this compound may involve optimized versions of the above synthetic routes, with a focus on maximizing yield and purity. Techniques such as continuous flow chemistry and microwave-assisted synthesis can be employed to enhance reaction efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

N-[3-(3-fluorophenyl)cyclobutyl]-5-methylfuran-2-sulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the sulfonamide group to an amine.

Substitution: Electrophilic aromatic substitution reactions can occur on the fluorophenyl ring, allowing for further functionalization.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, under acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, under anhydrous conditions.

Substitution: Halogenating agents, nitrating agents, under controlled temperature and solvent conditions.

Major Products Formed

Oxidation: Sulfoxides, sulfones.

Reduction: Amines.

Substitution: Halogenated, nitrated derivatives.

Scientific Research Applications

N-[3-(3-fluorophenyl)cyclobutyl]-5-methylfuran-2-sulfonamide has several scientific research applications:

Medicinal Chemistry: The compound is investigated for its potential as a pharmaceutical agent due to its unique structural features that may interact with biological targets.

Materials Science: Its unique electronic properties make it a candidate for use in organic semiconductors and other advanced materials.

Biological Studies: The compound can be used as a probe to study the interactions of sulfonamides with biological macromolecules.

Industrial Applications: Potential use as a catalyst or intermediate in the synthesis of other complex organic molecules.

Mechanism of Action

The mechanism of action of N-[3-(3-fluorophenyl)cyclobutyl]-5-methylfuran-2-sulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The sulfonamide group can form hydrogen bonds with active site residues, while the fluorophenyl and cyclobutyl groups provide hydrophobic interactions. These interactions can modulate the activity of the target protein, leading to the desired biological effect.

Comparison with Similar Compounds

Similar Compounds

• N-[3-(3-fluorophenyl)cyclobutyl]-3-methyl-3-oxetanecarboxamide
• N-[3-(3-fluorophenyl)cyclobutyl]-4-(2-hydroxy-2-methylpropyl)-3-methylpiperazine-1-carboxamide
• 4-N-[3-(3-fluorophenyl)cyclobutyl]morpholine-2,4-dicarboxamide

Uniqueness

N-[3-(3-fluorophenyl)cyclobutyl]-5-methylfuran-2-sulfonamide is unique due to its combination of a cyclobutyl ring with a fluorophenyl group and a furan ring with a sulfonamide group. This unique structure provides distinct electronic and steric properties, making it a valuable compound for various applications in research and industry.